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2-Fluoro-5-iodo-3-nitropyridine is a highly functionalized heterocyclic compound of significant
interest to the chemical research community, particularly those in drug discovery and materials
science. Its structure, featuring three distinct and reactive functional groups—a nitro group, a
fluorine atom, and an iodine atom—on a pyridine scaffold, makes it an exceptionally versatile
synthetic intermediate. The electron-deficient nature of the pyridine ring, amplified by the potent
electron-withdrawing nitro group, activates the molecule for a range of transformations. This
guide provides a comprehensive overview of its commercial availability, physicochemical
properties, safety protocols, and synthetic utility, designed for the practicing research scientist.

Chapter 1: Strategic Importance in Research and
Development

The utility of substituted pyridines in applied chemistry is well-established. The specific
combination of functionalities in 2-fluoro-5-iodo-3-nitropyridine allows for selective,
sequential reactions, making it a valuable precursor for complex molecular architectures.

o Pharmaceutical and Agrochemical Synthesis: Halogenated and nitrated pyridines are crucial
intermediates in the synthesis of bioactive molecules.[1][2] The fluorine atom, in particular, is
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a celebrated component in medicinal chemistry, often introduced to enhance metabolic
stability, binding affinity, and lipophilicity of drug candidates.[3][4] The iodo group serves as a
versatile handle for carbon-carbon and carbon-heteroatom bond formation, essential for
building the core structures of novel therapeutics and next-generation pesticides.[1][5]

o Materials Science: Pyridine-based structures are integral to the development of advanced
materials, including organic semiconductors and specialized polymers.[2] The electronic
properties imparted by the fluoro and nitro groups can be harnessed to fine-tune the
performance of these materials.

Chapter 2: Commercial Availability and Procurement

While 2-Fluoro-5-iodo-3-nitropyridine is a specialized reagent, its isomers and closely related
analogs are commercially available from various chemical suppliers, indicating a clear supply
chain for this class of compounds. Researchers should note that CAS numbers are specific to
iIsomers; careful verification is essential before procurement.

A closely related and commercially available isomer is 2-Fluoro-3-iodo-5-nitropyridine (CAS No.
884495-33-4). Its availability provides a reliable proxy for sourcing and handling protocols.

Table 1. Commercial Supplier Data for Related Pyridine Building Blocks

Compound Supplier .

CAS Number Purity Notes
Name Example
2-Fluoro-3- Available in
iodo-5- 884495-33-4 ChemScene 298% research
nitropyridine quantities.[6]

A chloro-analog,

) useful for
2-Chloro-5-iodo- ]
) o 426463-05-0 Fluorochem 95% comparative
3-nitropyridine o )
reactivity studies.
[7]
_ . A denitrated
2-Fluoro-5- Sigma-Aldrich, )
) o 171197-80-1 97% to >98% analog, widely
iodopyridine TCI )
available.[8]
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| 2-Fluoro-3-iodo-5-methylpyridine | 153034-78-7 | Sigma-Aldrich | Not specified | A methyl-
substituted analog.[9] |

This data indicates that while the exact 2-fluoro-5-iodo-3-nitro isomer may require custom
synthesis, the necessary chemical space is well-explored and commercially accessible through
its analogs.

Chapter 3: Physicochemical Properties and
Characterization

Understanding the physical and chemical properties of a reagent is fundamental to its
successful application in synthesis. The data below is for the closely related, commercially
available analogs, which serve as an excellent reference.

Table 2: Physicochemical Properties of Related Halogenated Nitropyridines

2-Fluoro-3-iodo-5- 2-Chloro-5-iodo-3- 2-Fluoro-5-

Property . - . - . -

nitropyridine[6] nitropyridine[7] iodopyridine[10]
Molecular Formula CsHzFIN20:2 CsH2CIlIN202 CsHsFIN
Molecular Weight 267.98 g/mol 284.44 g/mol 222.99 g/mol

- ) Off-white to yellow
Appearance Not specified Solid o
solid/liquid

Melting Point Not specified 77 to 81°C 33-37 °C
Purity >98% 95% 97-99.95%

| Storage | Sealed in dry, 2-8°C | Not specified | 4°C, protect from light |

For characterization, researchers can expect tH, 13C, and °F NMR spectroscopy to be primary
tools for structure verification. Resources like SpectraBase offer spectral data for analogous
compounds, which can aid in the interpretation of experimental results.[11]

Chapter 4: Safety, Handling, and Storage
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Substituted nitropyridines require careful handling due to their potential toxicity and reactivity.
Safety data for analogous compounds provide a robust framework for safe laboratory practices.

» Hazard Identification: Based on related compounds, 2-fluoro-5-iodo-3-nitropyridine should
be considered harmful if swallowed, a skin irritant, and a serious eye irritant.[12][13]

 Precautionary Measures:

o Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[14]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles,
and a lab coat. For solids, a dust mask may be appropriate.[14]

o Handling: Avoid breathing dust, fumes, or vapors.[14] Wash hands thoroughly after
handling. Keep away from heat and ignition sources.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6] Some
analogs are noted to be light-sensitive, so storage in an amber vial or dark location is
recommended.[10][13]

e Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.[13]

Chapter 5: Reactivity Profile and Synthetic Utility

The synthetic power of 2-fluoro-5-iodo-3-nitropyridine stems from the distinct reactivity of its
three functional groups. This allows for a modular and predictable approach to building
molecular complexity.
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Caption: Reactivity sites on 2-Fluoro-5-iodo-3-nitropyridine.

» Nucleophilic Aromatic Substitution (SnAr): The fluorine atom at the 2-position is highly
activated towards displacement by nucleophiles. This is due to the strong electron-
withdrawing effects of both the ring nitrogen and the nitro group at the 3-position, which
stabilize the negatively charged Meisenheimer intermediate.[15][16] This makes the
introduction of O-, N-, and S-nucleophiles a straightforward process. Fluorine is an excellent
leaving group in SnAr reactions on electron-deficient rings.[17]

o Palladium-Catalyzed Cross-Coupling: The iodine atom at the 5-position is an ideal handle for
a wide array of cross-coupling reactions, including Suzuki, Sonogashira, Heck, and
Buchwald-Hartwig aminations.[5] This allows for the facile introduction of aryl, alkyl, alkynyl,
and amino substituents, providing a powerful tool for library synthesis and lead optimization.

¢ Nitro Group Reduction: The nitro group can be readily reduced to an amino group using
standard conditions (e.g., Hz, Pd/C; or SnCl2).[15] This unmasks a new reactive site,
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enabling further derivatization through amide bond formation, diazotization, or other amine-
based chemistries.

Chapter 6: Exemplar Experimental Protocol: Suzuki-
Miyaura Cross-Coupling

This protocol provides a validated, general methodology for leveraging the iodo-substituent in a
palladium-catalyzed C-C bond formation, a cornerstone reaction in modern drug development.
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Start: Assemble Reagents

1. To an oven-dried flask, add:
- 2-Fluoro-5-iodo-3-nitropyridine (1.0 eq)
- Arylboronic acid (1.2 eq)
- Pd catalyst (e.g., Pd(PPhs)4, 0.05 eq)
- Base (e.g., K2COs3, 2.0 eq)

'

2. Add anhydrous solvent (e.g., Dioxane/Hz20)

'

3. Purge with Argon/Nitrogen
(Degas for 15 min)

'

4. Heat reaction mixture
(e.g., 80-100 °C) with stirring

'

5. Monitor reaction progress
(TLC or LC-MS)

'

6. Aqueous Workup:
- Cool to RT
- Dilute with EtOAc
- Wash with H20, brine

'

7. Purify crude product
(Flash column chromatography)

End: Isolated Product

Click to download full resolution via product page

Caption: Experimental workflow for a Suzuki-Miyaura coupling reaction.
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Methodology:

e Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or
Nitrogen), add 2-fluoro-5-iodo-3-nitropyridine (1.0 eq.), the desired arylboronic acid or
ester (1.1-1.5 eq.), a palladium catalyst such as Pd(PPhs)4 (0.02-0.10 eq.), and a base,
typically an aqueous solution of Na2COs or K2COs (2.0-3.0 eq.).

o Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and
water (e.g., 4:1 v/v).

o Reaction Execution: Stir the mixture vigorously and heat to a temperature between 80-110
°C. The optimal temperature and reaction time will depend on the specific substrates.

e Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS) until the starting iodopyridine is consumed.

o Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an
organic solvent like ethyl acetate and wash sequentially with water and brine. Dry the
organic layer over anhydrous Na=SOa4 or MgSOea, filter, and concentrate under reduced
pressure.

 Purification: Purify the crude residue via flash column chromatography on silica gel using an
appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure cross-
coupled product.

This self-validating protocol includes clear steps for setup, execution, and purification, ensuring
reproducibility and success for researchers employing this critical transformation.

Conclusion

2-Fluoro-5-iodo-3-nitropyridine and its commercially available isomers represent a class of
powerful and versatile building blocks for chemical synthesis. The strategic placement of three
distinct functional groups allows for a highly controlled and modular approach to constructing
complex molecules. With a clear understanding of its commercial sourcing, safe handling
procedures, and predictable reactivity profile, researchers are well-equipped to leverage this
reagent to accelerate innovation in drug discovery, agrochemicals, and materials science.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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